Cas no 16587-71-6 (4-(2-methylbutan-2-yl)cyclohexan-1-one)

• Product Name: 4-(2-methylbutan-2-yl)cyclohexan-1-one
• CAS No: 16587-71-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• MDL: MFCD00013798
• CID: 150918
• PubChem ID: 27941
• Update Time: 2026-05-14

4-(2-methylbutan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Pentyl)cyclohexanone
• 4-tert-Pentylcyclohexanone
• 4-(1,1-Dimethylpropyl)cyclohexanone
• 4-(2-methylbutan-2-yl)cyclohexan-1-one
• Cyclohexanone,4-(1,1-dimethylpropyl)-
• 4-(TERT.-PENTYL)-CYCLOHEXANONE
• 4-tert-Amylcyclohexanone
• 4-t-pentylcyclohexanone
• CYCLOHEXANONE,4-tert-PENTYL
• EINECS 240-642-0
• p-t-amyl cyclohexanone
• 4-tert-pentyl-cyclohexanon
• MIVION
• ORIVONE
• 4-T-AMYLCYCLOHEXANONE
• ISOPENTYLCYCLOHEXANONE
• P-TERT-AMYL CYCLOHEXANONE
• Cyclohexanone, 4-tert-pentyl-
• 4-tert.-Amylcyclohexanone,98+ %

• MDL： MFCD00013798
• Inchi： 1S/C11H20O/c1-4-11(2,3)9-5-7-10(12)8-6-9/h9H,4-8H2,1-3H3
• InChI Key： DCSKAMGZSIRJAQ-UHFFFAOYSA-N
• SMILES： CCC(C)(C)C1CCC(=O)CC1
• BRN： 2240475

Computed Properties

• Exact Mass: 168.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9

Experimental Properties

• Color/Form: It is a colorless liquid with a strong woody iris like aroma and a slight camphor smell
• Density: 0.920(lit.)
• Melting Point: 96°C
• Boiling Point: 230.7℃/760mmHg
• Flash Point: 124-125°C/16mm
• Refractive Index: 1.4690
• Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
• PSA: 17.07000
• LogP: 3.18190
• Solubility: Not determined

4-(2-methylbutan-2-yl)cyclohexan-1-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：GW1960000
• Safety Term：S26;S36
• Risk Phrases：R36/38
• TSCA：Yes